Cas no 2680717-77-3 (2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid)

2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid is a specialized organic compound featuring a thiazole core functionalized with a methyl group and an acryloxycarbonylaminoacetic acid moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for applications requiring selective modifications or conjugation. The presence of the thiazole ring enhances stability and potential bioactivity, while the acryloyl group offers versatility for polymerization or further derivatization. Its well-defined molecular architecture ensures consistent performance in research and industrial processes, such as peptide synthesis or material science. The compound’s balanced solubility in polar solvents facilitates handling in laboratory settings. Careful storage under inert conditions is recommended to preserve its integrity.
2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid structure
2680717-77-3 structure
Product Name:2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid
CAS No:2680717-77-3
MF:C10H12N2O4S
MW:256.278281211853
CID:5648819
PubChem ID:165910208
Update Time:2025-11-01

2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28280080
    • 2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid
    • 2680717-77-3
    • 2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid
    • Inchi: 1S/C10H12N2O4S/c1-3-4-16-10(15)12(5-8(13)14)9-11-7(2)6-17-9/h3,6H,1,4-5H2,2H3,(H,13,14)
    • InChI Key: QFFJLWKXOSSCNK-UHFFFAOYSA-N
    • SMILES: S1C=C(C)N=C1N(C(=O)OCC=C)CC(=O)O

Computed Properties

  • Exact Mass: 256.05177804g/mol
  • Monoisotopic Mass: 256.05177804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 108Ų

2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28280080-1g
2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid
2680717-77-3
1g
$642.0 2023-09-09
Enamine
EN300-28280080-5g
2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid
2680717-77-3
5g
$1862.0 2023-09-09
Enamine
EN300-28280080-10g
2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid
2680717-77-3
10g
$2762.0 2023-09-09
Enamine
EN300-28280080-0.05g
2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid
2680717-77-3
0.05g
$539.0 2023-09-09
Enamine
EN300-28280080-0.1g
2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid
2680717-77-3
0.1g
$565.0 2023-09-09
Enamine
EN300-28280080-0.25g
2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid
2680717-77-3
0.25g
$591.0 2023-09-09
Enamine
EN300-28280080-0.5g
2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid
2680717-77-3
0.5g
$616.0 2023-09-09
Enamine
EN300-28280080-1.0g
2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid
2680717-77-3
1g
$714.0 2023-05-25
Enamine
EN300-28280080-2.5g
2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid
2680717-77-3
2.5g
$1260.0 2023-09-09
Enamine
EN300-28280080-5.0g
2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid
2680717-77-3
5g
$2070.0 2023-05-25

Additional information on 2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid

Research Briefing on 2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid (CAS: 2680717-77-3)

In recent years, the compound 2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid (CAS: 2680717-77-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and acrylate functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the use of green chemistry principles to minimize environmental impact. The compound's structural features, including the thiazole ring and the acrylate moiety, are critical for its biological activity, as they facilitate interactions with target proteins and enzymes.

One of the most notable findings in recent research is the compound's role as a potent inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated its ability to selectively bind to and modulate the activity of key enzymes, such as cyclooxygenase-2 (COX-2), which is implicated in chronic inflammation and pain. These findings suggest potential applications in the development of novel anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Additionally, the acrylate group in 2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid has been explored for its utility in drug delivery systems. Researchers have successfully conjugated this compound with various polymeric carriers to create targeted drug delivery platforms. These systems exhibit enhanced stability and controlled release properties, making them suitable for delivering therapeutics to specific tissues or cells. Preliminary in vivo studies have shown promising results, with improved pharmacokinetic profiles and reduced systemic toxicity.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance its pharmacological properties while maintaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid (CAS: 2680717-77-3) represents a promising candidate for future drug development. Its unique chemical structure and versatile biological activity make it a valuable subject of study in the fields of chemical biology and medicinal chemistry. Continued research and innovation will be essential to unlock its full potential and bring it closer to clinical application.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.